Cas no 2320178-91-2 (3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide)

• Product Name: 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide
• CAS No: 2320178-91-2
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 6221348
• PubChem ID: 132451540
• Update Time: 2025-08-01

3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide
• 3-(dimethylamino)-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide
• 3-(dimethylamino)-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]benzamide
• F6571-3263
• 3-(dimethylamino)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzamide
• 2320178-91-2
• AKOS040704964

• Inchi： 1S/C16H24N2O3S/c1-18(2)14-5-3-4-13(10-14)15(20)17-11-16(21-8-7-19)6-9-22-12-16/h3-5,10,19H,6-9,11-12H2,1-2H3,(H,17,20)
• InChI Key： HXFSZZSYINGITO-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=CC=C(C=2)N(C)C)=O)(C1)OCCO

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide

3-(Dimethylamino)-N-{3-(2-Hydroxyethoxy)Thiolan-3-Ylmethyl}Benzamide: A Comprehensive Overview

The compound with CAS No. 2320178-91-2, known as 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular processes, making it a subject of interest for researchers worldwide.

The molecular structure of 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide is characterized by the presence of a benzamide group, a dimethylamino substituent, and a thiolane ring with a hydroxyethoxy substituent. These structural elements contribute to its pharmacological properties, including its ability to interact with biological systems. The dimethylamino group, in particular, is known to enhance the molecule's lipophilicity, which is crucial for its absorption and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with enzymes involved in metabolic pathways. These findings suggest that 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide could serve as a lead compound for developing therapeutic agents targeting metabolic disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in biochemical assays. Its ability to modulate enzyme activity makes it a valuable tool in studying cellular metabolism. Researchers have utilized it in assays to investigate the regulation of key metabolic enzymes, providing insights into its potential therapeutic applications.

The synthesis of 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide involves a multi-step process that combines organic synthesis techniques. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, making it more accessible for large-scale studies. These improvements are critical for advancing preclinical research and paving the way for clinical trials.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies have shown that it exhibits good stability in physiological conditions, which is essential for its efficacy as a drug candidate. This stability ensures that the compound can maintain its activity upon administration, thereby enhancing its therapeutic potential.

Looking ahead, the integration of 3-(dimethylamino)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide into drug discovery pipelines presents exciting opportunities. Its unique combination of structural features and pharmacological properties positions it as a promising candidate for treating a range of diseases. As research continues to uncover its full potential, this compound is likely to play a pivotal role in advancing medical science.